![molecular formula C23H31N3O2 B5448684 9-(2-furoyl)-1-methyl-4-(2-phenylpropyl)-1,4,9-triazaspiro[5.5]undecane](/img/structure/B5448684.png)
9-(2-furoyl)-1-methyl-4-(2-phenylpropyl)-1,4,9-triazaspiro[5.5]undecane
Overview
Description
The compound is a derivative of the 1,9-diazaspiro[5.5]undecane class . Compounds in this class have been studied for their biological activity, including potential applications in the treatment of obesity, pain, immune system disorders, cell signaling, cardiovascular diseases, and psychotic disorders .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as 1,9-diazaspiro[5.5]undecanes have been synthesized and studied . The synthesis of these compounds often involves complex organic reactions and careful control of conditions .Properties
IUPAC Name |
furan-2-yl-[1-methyl-4-(2-phenylpropyl)-1,4,9-triazaspiro[5.5]undecan-9-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O2/c1-19(20-7-4-3-5-8-20)17-25-15-14-24(2)23(18-25)10-12-26(13-11-23)22(27)21-9-6-16-28-21/h3-9,16,19H,10-15,17-18H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USQKWNVHENRELM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCN(C2(C1)CCN(CC2)C(=O)C3=CC=CO3)C)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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